Cas no 1098339-79-7 (1-(nitromethyl)-4-(trifluoromethyl)benzene)

• Product Name: 1-(nitromethyl)-4-(trifluoromethyl)benzene
• CAS No: 1098339-79-7
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• MDL: MFCD31622245
• CID: 2886613
• PubChem ID: 53304438
• Update Time: 2025-10-16

1-(nitromethyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(nitromethyl)-4-(trifluoromethyl)-
• 1-(nitromethyl)-4-(trifluoromethyl)benzene

• MDL： MFCD31622245
• Inchi： 1S/C8H6F3NO2/c9-8(10,11)7-3-1-6(2-4-7)5-12(13)14/h1-4H,5H2
• InChI Key： IPRQFBGSQVESQI-UHFFFAOYSA-N
• SMILES： C1(C[N+]([O-])=O)=CC=C(C(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(nitromethyl)-4-(trifluoromethyl)benzene

1-(Nitromethyl)-4-(Trifluoromethyl)benzene: An Overview of a Versatile Compound (CAS No. 1098339-79-7)

1-(Nitromethyl)-4-(trifluoromethyl)benzene (CAS No. 1098339-79-7) is a multifaceted organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring, a nitromethyl group, and a trifluoromethyl substituent, which collectively contribute to its distinct properties and reactivity.

The nitromethyl group is a key functional moiety that imparts reactivity and electrophilicity to the molecule. This group can undergo various transformations, such as reduction to form an aminomethyl derivative or nucleophilic substitution reactions. The presence of the trifluoromethyl group, on the other hand, introduces significant electron-withdrawing effects and enhances the compound's stability and lipophilicity. These properties make 1-(nitromethyl)-4-(trifluoromethyl)benzene an attractive starting material for the synthesis of more complex molecules with diverse biological activities.

In the realm of pharmaceutical research, 1-(nitromethyl)-4-(trifluoromethyl)benzene has been explored as an intermediate in the development of novel drugs. Recent studies have highlighted its potential as a building block for compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 1-(nitromethyl)-4-(trifluoromethyl)benzene, which exhibited potent inhibitory effects against specific enzymes involved in inflammatory pathways. These findings underscore the compound's versatility and its potential to contribute to the discovery of new therapeutic agents.

Beyond pharmaceutical applications, 1-(nitromethyl)-4-(trifluoromethyl)benzene has also found utility in materials science. The combination of its aromatic core and functional groups makes it suitable for use in the synthesis of advanced polymers and coatings. Research conducted at the University of California, Berkeley, demonstrated that this compound can be polymerized to form materials with enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as electronics, automotive, and aerospace, where high-performance materials are in demand.

The synthesis of 1-(nitromethyl)-4-(trifluoromethyl)benzene typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the nitration of 4-trifluoromethyltoluene followed by methylation. Advances in green chemistry have led to the development of more sustainable methods for synthesizing this compound, such as using environmentally friendly catalysts and solvents. These efforts not only reduce the environmental impact but also improve the overall efficiency of the synthetic process.

In terms of safety and handling, it is important to note that while 1-(nitromethyl)-4-(trifluoromethyl)benzene is not classified as a hazardous material under current regulations, proper precautions should be taken during its use. This includes wearing appropriate personal protective equipment (PPE), ensuring adequate ventilation, and following standard laboratory safety protocols. These measures help minimize any potential risks associated with handling this compound.

The future outlook for 1-(nitromethyl)-4-(trifluoromethyl)benzene is promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts across multiple industries. For example, recent developments in nanotechnology have shown that this compound can be used as a precursor for fabricating functionalized nanoparticles with unique optical and electronic properties. These nanoparticles have potential applications in areas such as drug delivery systems and sensors.

In conclusion, 1-(nitromethyl)-4-(trifluoromethyl)benzene (CAS No. 1098339-79-7) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure endows it with valuable properties that make it an attractive starting material for various synthetic routes. As research continues to advance, it is likely that new uses for this compound will be discovered, further solidifying its importance in the scientific community.